Cas no 1399654-17-1 (3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid)

• Product Name: 3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid
• CAS No: 1399654-17-1
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5575298
• Update Time: 2025-05-20

3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid
• 3-(3-Fluoro-benzyl)-cyclobutanecarboxylic acid
• Cyclobutanecarboxylic acid, 3-[(3-fluorophenyl)methyl]-

• Inchi： 1S/C12H13FO2/c13-11-3-1-2-8(7-11)4-9-5-10(6-9)12(14)15/h1-3,7,9-10H,4-6H2,(H,14,15)
• InChI Key： DOSFIRHSGICRHD-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC(CC2=CC=CC(F)=C2)C1

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 333.9±15.0 °C(Predicted)
• pka: 4.73±0.40(Predicted)

Additional information on 3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid

3-[(3-Fluorophenyl)methyl]cyclobutane-1-carboxylic Acid: A Comprehensive Overview

3-[(3-Fluorophenyl)methyl]cyclobutane-1-carboxylic acid is a compound with the CAS number 1399654-17-1, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclobutane ring with a fluorophenyl group and a carboxylic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One such approach involves the use of transition metal catalysts, such as palladium, to facilitate coupling reactions between the fluorophenyl group and the cyclobutane ring. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring similar compounds with diverse substituents.

One of the most intriguing aspects of this compound is its biological activity. Researchers have investigated its potential as a lead compound in drug development, particularly in the context of targeting specific enzymes or receptors. For instance, studies have shown that 3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid exhibits moderate inhibitory activity against certain kinases, making it a promising candidate for anti-cancer drug development. Furthermore, its ability to modulate ion channels has been explored, highlighting its potential in treating neurological disorders.

The structural uniqueness of this compound also lends itself to applications in materials science. The cyclobutane ring, known for its strain energy, can be exploited to create novel materials with unique mechanical or electronic properties. Recent research has delved into the possibility of incorporating this compound into polymer networks, where it could serve as a crosslinking agent or a functional additive. Such applications could revolutionize industries ranging from electronics to biotechnology.

In terms of chemical properties, 3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid exhibits interesting behavior under various reaction conditions. Its reactivity towards nucleophilic substitution and electrophilic addition has been extensively studied, providing valuable insights into its potential as an intermediate in more complex syntheses. Additionally, its stability under thermal and oxidative conditions has been evaluated, making it suitable for use in diverse chemical processes.

From an environmental standpoint, understanding the degradation pathways of 3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid is crucial for assessing its ecological impact. Recent studies have focused on identifying microbial communities capable of degrading this compound under aerobic and anaerobic conditions. These findings are essential for developing strategies to mitigate any potential environmental risks associated with its production or use.

In conclusion, 3-[(3-fluorophenyl)methyl]cyclobutane-1-carboxylic acid (CAS No. 1399654-17-1) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new facets of this compound's properties and potential uses, its role in shaping future innovations is undeniably pivotal.